Cas no 1486834-84-7 (2-methoxynonan-1-amine)

• Product Name: 2-methoxynonan-1-amine
• CAS No: 1486834-84-7
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 6377608
• PubChem ID: 66071342
• Update Time: 2025-08-05

2-methoxynonan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxynonan-1-amine
• 1-Nonanamine, 2-methoxy-
• AKOS015414056
• EN300-1294283
• CS-0297519
• 1486834-84-7

• Inchi： 1S/C10H23NO/c1-3-4-5-6-7-8-10(9-11)12-2/h10H,3-9,11H2,1-2H3
• InChI Key： RKILGOMEFXATNM-UHFFFAOYSA-N
• SMILES： C(N)C(OC)CCCCCCC

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 85.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.849±0.06 g/cm3(Predicted)
• Boiling Point: 237.4±13.0 °C(Predicted)
• pka: 8.91±0.10(Predicted)

Additional information on 2-methoxynonan-1-amine

2-Methoxynonan-1-amine: A Comprehensive Overview of CAS No. 1486834-84-7

2-Methoxynonan-1-amine (CAS No. 1486834-84-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a nine-carbon chain with a methoxy group and an amino group attached to the terminal carbon atoms. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-methoxynonan-1-amine is C₁₀H₂₃NO, and its molecular weight is approximately 171.30 g/mol. The compound is typically a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around -50°C, and its boiling point is approximately 250°C at atmospheric pressure.

In the realm of pharmaceutical research, 2-methoxynonan-1-amine has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of novel drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of 2-methoxynonan-1-amine in the synthesis of small molecules that exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 2-methoxynonan-1-amine could play a crucial role in the development of new therapeutic agents for conditions such as chronic pain and inflammatory disorders.

Beyond pharmaceutical applications, 2-methoxynonan-1-amine has also found utility in materials science. Its unique chemical structure makes it an excellent candidate for the synthesis of functional polymers and coatings. A study published in the Journal of Polymer Science highlighted the use of 2-methoxynonan-1-amine as a monomer in the preparation of polyurethane-based materials with enhanced mechanical properties and improved thermal stability. These materials have potential applications in industries such as automotive, aerospace, and electronics.

In the field of chemical synthesis, 2-methoxynonan-1-amine serves as a versatile intermediate for the preparation of more complex organic compounds. Its reactivity with various electrophiles and nucleophiles allows for the formation of diverse functional groups, making it a valuable tool for synthetic chemists. For example, researchers at Harvard University have utilized 2-methoxynonan-1-amine in palladium-catalyzed cross-coupling reactions to synthesize novel aromatic compounds with potential applications in organic electronics and optoelectronics.

The safety profile of 2-methoxynonan-1-amine has been extensively studied to ensure its safe handling and use in laboratory settings. It is important to note that while this compound is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be worn to minimize exposure risks. Additionally, it is recommended to store 2-methoxynonan-1-amine in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, CAS No. 1486834-84-7, also known as 2-methoxynonan-1-amine, is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and reactivity make it an invaluable intermediate for the development of new materials and therapeutic agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in various scientific disciplines.